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Compound of Interest

Compound Name: N-(2-Ethoxyphenyl)acetamide

CAS No.: 581-08-8

Cat. No.: B364013

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The responsible and safe handling of chemical reagents is a cornerstone of successful and

ethical scientific research. This guide provides essential, in-depth safety and logistical

information for the handling of N-(2-Ethoxyphenyl)acetamide. As your partner in the

laboratory, we are committed to providing value beyond the product itself, ensuring that you are

equipped with the knowledge to maintain a safe and efficient research environment. This

document is designed to be a dynamic resource, empowering you to work with confidence and

precision.

Understanding the Hazard Profile
N-(2-Ethoxyphenyl)acetamide is a chemical compound that requires careful handling due to

its potential health hazards. Based on available safety data, this compound is classified as

harmful if swallowed and can cause skin, eye, and respiratory irritation.[1] It is imperative to

treat this substance with a high degree of caution to minimize exposure and ensure personal

safety.
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Key Hazard Statements:

H302: Harmful if swallowed[1][2][3]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][2][3][4]

H335: May cause respiratory irritation[1][3]

H350/H351: Suspected of causing cancer[2][5][6]

Given the potential for serious health effects, a comprehensive approach to safety,

encompassing engineering controls, personal protective equipment, and strict operational

protocols, is not just recommended, but essential.

Engineering Controls: The First Line of Defense
Before any personal protective equipment is donned, robust engineering controls must be in

place to minimize exposure at the source. These controls are the most effective way to manage

chemical hazards.

Ventilation: All work with N-(2-Ethoxyphenyl)acetamide must be conducted in a well-

ventilated area.[7][8][9] A properly functioning chemical fume hood is mandatory for all

procedures that may generate dust or aerosols.[7] This is critical to prevent the inhalation of

the compound.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate vicinity of the handling area.[7][10] In the event of accidental exposure,

immediate flushing is crucial to minimize injury.

Personal Protective Equipment (PPE): Your
Essential Barrier
The appropriate selection and use of PPE is a critical last line of defense against chemical

exposure. The following PPE is mandatory when handling N-(2-Ethoxyphenyl)acetamide.
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Body Part Recommended Protection
Specifications and
Rationale

Eyes/Face
Chemical safety goggles and a

face shield

Goggles must comply with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[7][11] A face

shield is required when there is

a risk of splashing, providing a

broader barrier of protection for

the entire face.[7][12]

Hands Nitrile gloves

Gloves must be inspected for

any signs of degradation

before each use.[2][7] Nitrile

offers good resistance to a

range of chemicals.[12]

Contaminated gloves must be

disposed of properly to prevent

secondary contamination.[2][7]

Body Laboratory coat

A standard lab coat is

mandatory to protect against

incidental contact and spills.[7]

For larger scale operations,

additional protective clothing

may be necessary.[7]

Respiratory NIOSH-approved respirator

Required for operations that

may generate dust or aerosols

where a fume hood is not

sufficient.[7][8] The appropriate

cartridge must be selected

based on the potential airborne

concentration and the specific

form of the chemical being

handled.[2]
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Operational Protocol: A Step-by-Step Approach to
Safety
Adherence to a strict operational protocol is crucial for minimizing risk and ensuring

reproducible, safe experimental outcomes.

Preparation
Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly and that

access to the eyewash station and safety shower is unobstructed.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Labeling: Clearly label all containers with the chemical name and appropriate hazard

information.[7]

Handling
Avoid Direct Contact: Prevent all direct contact with the skin, eyes, and clothing.[7]

Minimize Dust and Aerosols: Handle the solid material carefully to avoid generating dust.[7]

[9]

Container Management: Keep containers tightly closed when not in use to prevent the

release of dust or vapors.[7][8]

Post-Handling
Decontamination: Decontaminate all surfaces and equipment with an appropriate solvent

(e.g., 70% ethanol), followed by washing with soap and water.[7]

PPE Removal and Disposal: Properly remove and dispose of contaminated PPE.[7]

Contaminated gloves should be removed without touching the outer surface and disposed of

in a designated hazardous waste container.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

before breaks, and at the end of the workday.[4][10] Do not eat, drink, or smoke in the

laboratory.[5][10]
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Emergency Procedures: Planning for the
Unexpected
In the event of an exposure or spill, a swift and informed response is critical.

First Aid Measures
Exposure Route First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[4][7][8]

Skin

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[7]

[8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[7][9]

Inhalation

Remove the person from the exposure area to

fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[7][8][9]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area.[9]

Ventilate: Ensure adequate ventilation.[9]

Contain: Use an appropriate absorbent material to contain the spill. Avoid generating dust.[7]

[8][9]

Clean-up: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled

hazardous waste container.[8]
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Decontaminate: Wash the spill area thoroughly.[7]

Disposal Plan: Responsible Waste Management
All waste contaminated with N-(2-Ethoxyphenyl)acetamide must be treated as hazardous

waste.[7]

Waste Segregation: Collect all contaminated materials, including disposable gloves,

weighing paper, and labware, in a dedicated, clearly labeled, and sealed hazardous waste

container.[7][9]

Disposal Method: Dispose of the collected waste through a licensed hazardous waste

disposal company.[2][7] Adhere to all local, state, and federal regulations for chemical waste

disposal.[7] Incineration in a permitted hazardous waste incinerator is the preferred method.

[2][7]

Prohibition: Do not dispose of this chemical down the drain or in regular trash.[7][9]

Workflow for Safe Handling of N-(2-
Ethoxyphenyl)acetamide
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Caption: Workflow for the safe handling of N-(2-Ethoxyphenyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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